2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol

• IUPAC Name: 2-[4-[(3-butyl-2-ethylsulfonylimidazol-4-yl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C16H30N4O3S/c1-3-5-6-20-15(13-17-16(20)24(22,23)4-2)14-19-9-7-18(8-10-19)11-12-21/h13,21H,3-12,14H2,1-2H3
• InChI Key: MBNVLQILIDMYBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=CN=C1S(=O)(=O)CC)CN2CCN(CC2)CCO
• Molecular Formula: C16H30N4O3S
• Molecular Weight: 358.5 g/mol

Description

2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol, also known as BZP, is a synthetic compound that belongs to the family of piperazines. It is a psychoactive drug that has been used recreationally due to its stimulant effects. However, in recent years, BZP has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol acts as a non-selective serotonin and dopamine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in the stimulant effects of 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol, including increased alertness, energy, and euphoria. 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol also has an affinity for adrenergic receptors, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol has been shown to increase heart rate, blood pressure, and body temperature in humans. It also affects the levels of various hormones, including cortisol and prolactin. 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol has been shown to have a low potential for abuse and dependence, but it may cause adverse effects such as nausea, vomiting, and anxiety.

Advantages and Limitations for Lab Experiments

2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol has several advantages for lab experiments, including its high purity and stability, as well as its well-characterized mechanism of action. However, 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol is a psychoactive drug, which may pose ethical and safety concerns for researchers. Additionally, the effects of 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol may vary depending on the dose and route of administration, which may complicate the interpretation of experimental results.

Future Directions

2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol has the potential to be developed as a therapeutic agent for various neurological and psychiatric disorders. Future research may focus on optimizing the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to determine the optimal dose and route of administration for therapeutic use. 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol may also be studied in combination with other drugs to enhance its therapeutic effects and reduce its adverse effects. Finally, future research may explore the potential of 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol as a tool for studying the neurobiology of addiction and other psychiatric disorders.

Synthesis Methods

2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol can be synthesized through a multi-step process that involves the reaction of 1-butyl-2-methylimidazole with ethylsulfonyl chloride, followed by the reaction of the resulting product with piperazine and ethanol. The final product is obtained through purification and crystallization processes. The synthesis method has been optimized to enhance the yield and purity of the final product.

Scientific Research Applications

2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. It has been shown to have a stimulant effect on the central nervous system, which may be beneficial in the treatment of certain neurological disorders such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. 2-(4-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-1-piperazinyl)ethanol has also been studied for its potential use as an antidepressant and anxiolytic agent.